Cas no 5057-52-3 (4-(2-chlorophenoxy)butanoic Acid)

• Product Name: 4-(2-chlorophenoxy)butanoic Acid
• CAS No: 5057-52-3
• MF: C₁₀H₁₁ClO₃
• MW: 214.645542383194
• CID: 1567706
• Update Time: 2025-05-19

4-(2-chlorophenoxy)butanoic Acid Chemical and Physical Properties

Names and Identifiers

• 4-(2-chlorophenoxy)butanoic Acid
• CTK4J9178
• 4-(2-Chlor-phenoxy)-buttersaeure
• 4-(2-chlorophenoxy)butyric acid
• NSC4274
• AC1L59EW
• SureCN11471288
• 4-(2-chloro-phenoxy)-butyric acid
• 4-(2-chloro-phenethyl)-pyridine
• AR-1F9502
• 4-(o-Chlorphenethyl)-pyridin
• 4-(o-Chlorophenoxy)buttersaeure
• 4-(2-Chlor-phenaethyl)-pyridin
• AC1Q3L81
• CTK4J9178; 4-(2-Chlor-phenoxy)-buttersaeure; 4-(2-chlorophenoxy)butyric acid; NSC4274; AC1L59EW; SureCN11471288; 4-(2-chloro-phenoxy)-butyric acid; 4-(2-chloro-phenethyl)-pyridine; AR-1F9502; 4-(o-Chlorphenethyl)-pyridin; 4-(o-Chlorophenoxy)buttersaeure; 4-(2-Chlor-phenaethyl)-pyridin; AC1Q3L81;

• Inchi： 1S/C10H11ClO3/c11-8-4-1-2-5-9(8)14-7-3-6-10(12)13/h1-2,4-5H,3,6-7H2,(H,12,13)
• InChI Key： VWIPYKNRDUDVDQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1OCCCC(=O)O

Computed Properties

• Exact Mass: 214.03973
• Monoisotopic Mass: 214.039672
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 46.5

Experimental Properties

• Density: 1.266
• Boiling Point: 380.3°C at 760 mmHg
• Flash Point: 183.8°C
• Refractive Index: 1.541
• PSA: 46.53

Additional information on 4-(2-chlorophenoxy)butanoic Acid

4-(2-Chlorophenoxy)butanoic Acid (CAS No. 5057-52-3): An Overview of Its Properties, Applications, and Recent Research

4-(2-Chlorophenoxy)butanoic Acid (CAS No. 5057-52-3) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, also known as MCPA, is a member of the phenoxyacetic acid family and is widely used in various applications due to its unique chemical properties and biological activities.

The chemical structure of 4-(2-Chlorophenoxy)butanoic Acid consists of a butanoic acid moiety attached to a 2-chlorophenyl group through an ether linkage. This structure confers the compound with a combination of hydrophobic and hydrophilic properties, making it suitable for a range of applications in both laboratory and industrial settings.

In the realm of agricultural chemistry, 4-(2-Chlorophenoxy)butanoic Acid is primarily known for its herbicidal properties. It acts as a selective herbicide, effectively controlling broadleaf weeds while minimizing damage to grass crops. The mechanism of action involves disrupting plant hormone balance, leading to uncontrolled cell division and ultimately plant death. This makes it an essential tool in modern agriculture for maintaining crop health and productivity.

Beyond its agricultural applications, 4-(2-Chlorophenoxy)butanoic Acid has also found use in the pharmaceutical industry. Recent research has explored its potential as a therapeutic agent for various conditions. For instance, studies have shown that MCPA can modulate certain signaling pathways involved in inflammation and cancer. One notable study published in the Journal of Medicinal Chemistry demonstrated that MCPA can inhibit the activation of nuclear factor-kappa B (NF-κB), a key regulator of inflammatory responses. This finding opens up new avenues for the development of anti-inflammatory drugs based on MCPA derivatives.

In addition to its anti-inflammatory properties, 4-(2-Chlorophenoxy)butanoic Acid has been investigated for its potential anticancer effects. Research conducted at the National Institutes of Health (NIH) revealed that MCPA can induce apoptosis in cancer cells by disrupting mitochondrial function and activating caspase cascades. These findings suggest that MCPA could be a valuable lead compound for developing novel anticancer therapies.

The environmental impact of 4-(2-Chlorophenoxy)butanoic Acid is another area of active research. While it is generally considered safe when used as directed, concerns have been raised about its persistence in soil and water systems. Studies have shown that MCPA can degrade slowly under certain environmental conditions, leading to potential long-term exposure risks. Therefore, ongoing research is focused on developing more environmentally friendly formulations and application methods to minimize these risks.

In the context of synthetic chemistry, 4-(2-Chlorophenoxy)butanoic Acid serves as an important building block for the synthesis of more complex molecules. Its reactivity and functional group versatility make it a valuable intermediate in the production of pharmaceuticals, agrochemicals, and other fine chemicals. For example, it can be used as a starting material for the synthesis of beta-lactam antibiotics, which are crucial for treating bacterial infections.

The safety profile of 4-(2-Chlorophenoxy)butanoic Acid is well-documented in various regulatory guidelines and safety data sheets (SDS). While it is not classified as a hazardous substance under most regulations, proper handling and storage practices are recommended to ensure user safety. Personal protective equipment (PPE) such as gloves and goggles should be worn when handling this compound to prevent skin contact and inhalation.

In conclusion, 4-(2-Chlorophenoxy)butanoic Acid (CAS No. 5057-52-3) is a multifaceted compound with a wide range of applications in agriculture, pharmaceuticals, and synthetic chemistry. Its unique chemical structure and biological activities make it an important molecule for ongoing research and development efforts. As new studies continue to uncover its potential benefits and challenges, MCPA remains a subject of significant interest in the scientific community.